3-Pyridinemethanol, 2-methyl-6-(trifluoromethyl)-, 1-oxide

• CAS RN: 917396-40-8
• Molecular Formula: C8H8F3NO2
• Molecular Weight: 207.15 g/mol
• IUPAC Name: [2-methyl-1-oxido-6-(trifluoromethyl)pyridin-1-ium-3-yl]methanol
• InChI: InChI=1S/C8H8F3NO2/c1-5-6(4-13)2-3-7(12(5)14)8(9,10)11/h2-3,13H,4H2,1H3
• InChI Key: TUCGMWUKYUKCPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=[N+]1[O-])C(F)(F)F)CO

Description

3-Pyridinemethanol, 2-methyl-6-(trifluoromethyl)-, 1-oxide is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirring solution of (2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanol (2.70 g, 14.1 mmol) in acetonitrile (20 mL) at room temperature was added dropwise a solution of 3-chloroperoxybenzoic acid (77% pure, 3.8 g, 16.9 mmol) in acetonitrile. The reaction mixture was stirred at room temperature for 16 h before concentration under reduced pressure. The residue was diluted with EtOAc, and the EtOAc solution was washed with 5% aqueous Na2S2O3, water, then saturated aqueous NaCl, dried over Na2SO4 and concentrated under reduced pressure. The crude product was purified using a silica gel cartridge (40 g) eluted with a gradient of EtOAc (30-100%) in hexanes to afford 730 mg (25%) of the title compound as a white solid. HPLC/MS: retention time=0.92 min, [M+H]+=208.0. In addition, (2-methyl-6-(trifluoromethyl)pyridin-3-yl)methanol (1.90 g) was recovered.

Synthesis routes and methods II

Procedure details